Cas no 916739-34-9 (4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE)

4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE structure
916739-34-9 structure
Product Name:4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE
CAS No:916739-34-9
MF:C12H22Cl3N3
MW:314.682179927826
CID:996840
PubChem ID:73012686
Update Time:2025-04-20

4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE
    • 4-((4-Methylpiperazin-1-yl)methyl)aniline trihydrochloride
    • REF DUPL: 4-[(4-methyl-1-piperazinyl)methyl]-Benzenamine trihydrochloride
    • AKOS027325838
    • 4-[(4-methyl-(piperazin-1-yl))methyl]-aniline trihydrochloride
    • 916739-34-9
    • Inchi: 1S/C12H19N3.3ClH/c1-14-6-8-15(9-7-14)10-11-2-4-12(13)5-3-11;;;/h2-5H,6-10,13H2,1H3;3*1H
    • InChI Key: RNMNELNNEBQQIM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.N1(CC2C=CC(=CC=2)N)CCN(C)CC1

Computed Properties

  • Exact Mass: 313.08800
  • Monoisotopic Mass: 313.087931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • PSA: 32.50000
  • LogP: 3.87920
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